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Introduction
1-Phenazinecarboxylic acid (PCA) is a naturally occurring heterocyclic compound produced

by a variety of bacteria, most notably of the Pseudomonas and Streptomyces genera.[1][2][3] It

belongs to the phenazine family of nitrogen-containing pigments and serves as a key precursor

in the biosynthesis of other more complex phenazine derivatives.[4][5] PCA exhibits a broad

spectrum of biological activities, including potent antifungal, antibacterial, and anticancer

properties, which has garnered significant interest in the agricultural and pharmaceutical

industries. In China, PCA has been registered and commercialized as a biofungicide under the

name "Shenzimycin" for the control of various crop diseases. This guide provides an in-depth

overview of the discovery, history, biosynthesis, mechanisms of action, and experimental

protocols related to 1-Phenazinecarboxylic acid.

Discovery and History
Over 50 naturally occurring phenazine compounds have been identified, with PCA being a

central molecule in their biosynthesis. Early studies utilizing radiolabeled precursors

established a strong connection between the biosynthesis of phenazine compounds and the

shikimic acid pathway. It is believed that phenazine-1,6-dicarboxylic acid is the initial phenazine

formed, from which other derivatives, including PCA, are derived.
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PCA has been isolated from various microbial sources, including Pseudomonas aeruginosa,

Pseudomonas fluorescens, Pseudomonas chlororaphis, and Streptomyces cinnamonensis. Its

discovery as a potent antimicrobial agent has led to extensive research into its potential

applications. Notably, its effectiveness against a wide range of plant pathogens resulted in its

registration as a commercial biofungicide in China in 2011.

Biosynthesis of 1-Phenazinecarboxylic Acid
The biosynthesis of 1-Phenazinecarboxylic acid originates from the shikimic acid pathway, a

crucial metabolic route for the synthesis of aromatic compounds in microorganisms. The core

genetic locus responsible for PCA synthesis is the phz operon, which contains a conserved set

of genes (phzABCDEFG).

The key steps in the biosynthesis are as follows:

Shikimic Acid Pathway: The pathway begins with the condensation of phosphoenolpyruvate

(PEP) and erythrose 4-phosphate (E4P) to eventually form chorismate.

Conversion of Chorismate: A series of enzymatic reactions encoded by the phz genes

convert chorismate into the phenazine core structure.

Formation of PCA Precursor: Trans-2,3-dihydro-3-hydroxyanthranilic acid (DHHA) is a key,

stable intermediate in the pathway leading to PCA.

Final Assembly: The final steps involve the dimerization and modification of DHHA-derived

molecules to form the tricyclic phenazine ring of PCA.

The production of PCA can be significantly enhanced through genetic engineering techniques,

such as overexpressing key pathway genes or knocking out negative regulators.

Phosphoenolpyruvate (PEP)

Shikimate Pathway

Erythrose 4-Phosphate (E4P)

Chorismate phzABCDEFG gene products trans-2,3-dihydro-3-
hydroxyanthranilic acid (DHHA) 1-Phenazinecarboxylic Acid (PCA)
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Biosynthesis of 1-Phenazinecarboxylic Acid.

Mechanism of Action
The primary mechanism of action for 1-Phenazinecarboxylic acid's biological activities is

attributed to its ability to generate reactive oxygen species (ROS). As a redox-active

compound, PCA can participate in electron transfer reactions, leading to the production of

superoxide radicals and hydrogen peroxide. This oxidative stress can induce cellular damage

and trigger programmed cell death (apoptosis) in target organisms.

In cancer cells, PCA has been shown to induce apoptosis through the generation of ROS and

subsequent disruption of the mitochondrial membrane potential. In fungi, the accumulation of

intracellular ROS disrupts cellular processes and leads to mycelial damage. Against bacteria,

PCA can cause complete cell lysis, releasing fragmented cytoplasm into the surrounding

environment.
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Mechanism of Action of 1-Phenazinecarboxylic Acid.

Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b122993?utm_src=pdf-body-img
https://www.benchchem.com/product/b122993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological activity of 1-Phenazinecarboxylic acid has been quantified in numerous

studies. The following tables summarize key findings.

Table 1: Anticancer Activity of 1-Phenazinecarboxylic Acid

Cell Line Cancer Type IC50 (µg/mL) Reference

HePG2 Liver Cancer 45.5

PACA Pancreatic Cancer
>100 (74% inhibition

at 100 µg/mL)

PC3 Prostate Cancer
>100 (50% inhibition

at 100 µg/mL)

MCF7 Breast Cancer
>100 (50% inhibition

at 100 µg/mL)

DU145 Prostate Cancer

Time and dose-

dependent inhibition

(10-100 µM)

Table 2: Antimicrobial Activity of 1-Phenazinecarboxylic Acid
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Pathogen Type Activity Concentration Reference

Vibrio

anguillarum

Gram-negative

Bacteria
MIC 50 µg/mL

Vibrio

anguillarum

Gram-negative

Bacteria
IC50 39.02 µg/mL

Gram-positive

Bacteria
Inhibition Zone 16-28 mm

Gram-negative

Bacteria
Inhibition Zone 13-36 mm

Aspergillus niger Fungus Inhibition Zone 16 mm

Candida albicans Fungus Inhibition Zone 17 mm

Phellinus noxius Fungus
Complete

Inhibition
>40 µg/mL

Table 3: Production of 1-Phenazinecarboxylic Acid in Engineered Pseudomonas chlororaphis

Strain Modification PCA Yield (mg/L) Reference

Lzh-T5 (Wild Type) - 230

Engineered Strain

Restoration of phzF,

knockout of phzO and

negative regulators,

enhancement of

shikimate pathway,

fed-batch fermentation

10,653

Experimental Protocols
Isolation and Purification of 1-Phenazinecarboxylic Acid
from Bacterial Culture
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This protocol describes a general method for the isolation and purification of PCA from a liquid

culture of a producing bacterial strain, such as Pseudomonas aeruginosa.

Cultivation: Inoculate the PCA-producing bacterial strain in a suitable liquid medium (e.g.,

King's B medium) and incubate with shaking for an appropriate period (e.g., 72 hours) to

allow for the production of secondary metabolites.

Cell Removal: Centrifuge the culture broth to pellet the bacterial cells. Collect the cell-free

supernatant.

Acidification and Extraction: Acidify the supernatant to a low pH (e.g., pH 2.0) with a suitable

acid (e.g., hydrochloric acid). This protonates the carboxylic acid group of PCA, making it

less water-soluble. Extract the acidified supernatant with an organic solvent such as ethyl

acetate or chloroform. Repeat the extraction multiple times to ensure complete recovery.

Solvent Evaporation: Combine the organic extracts and evaporate the solvent under reduced

pressure using a rotary evaporator to obtain the crude PCA extract.

Chromatographic Purification:

Silica Gel Column Chromatography: Dissolve the crude extract in a minimal amount of

solvent and load it onto a silica gel column. Elute the column with a solvent system of

increasing polarity (e.g., a gradient of hexane and ethyl acetate) to separate PCA from

other metabolites.

High-Performance Liquid Chromatography (HPLC): For further purification, subject the

PCA-containing fractions from the column chromatography to preparative HPLC. Use a

suitable column (e.g., C18) and a mobile phase (e.g., a mixture of acetonitrile and water

with a small amount of acid like trifluoroacetic acid).

Characterization: Confirm the identity and purity of the isolated PCA using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Fourier-

Transform Infrared (FTIR) spectroscopy, and UV-Vis spectroscopy.
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Workflow for the Isolation and Purification of PCA.
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In Vitro Cytotoxicity Assay (MTT Assay)
This protocol outlines the determination of the cytotoxic effects of PCA on cancer cell lines

using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Seeding: Seed the desired cancer cell lines in 96-well plates at an appropriate density

and allow them to adhere overnight in a suitable growth medium.

Compound Treatment: Prepare a series of dilutions of PCA in the growth medium. Remove

the old medium from the cells and add the medium containing different concentrations of

PCA. Include a vehicle control (medium with the solvent used to dissolve PCA) and a

positive control (a known cytotoxic drug).

Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

MTT Addition: After the incubation period, add MTT solution to each well and incubate for a

few hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT

to purple formazan crystals.

Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent

(e.g., DMSO or isopropanol) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific

wavelength (usually around 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration of PCA

relative to the vehicle control. Plot the percentage of viability against the PCA concentration

to determine the IC50 value (the concentration of PCA that inhibits 50% of cell growth).

Conclusion
1-Phenazinecarboxylic acid is a versatile natural product with a rich history and significant

potential in various scientific and industrial fields. Its broad-spectrum biological activities,

coupled with a well-understood biosynthetic pathway and mechanism of action, make it an

attractive lead compound for the development of new pharmaceuticals and agrochemicals. The

detailed experimental protocols and quantitative data presented in this guide provide a solid
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foundation for researchers and drug development professionals to further explore and harness

the therapeutic and practical applications of this remarkable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone
Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone
Derivatives [mdpi.com]

3. phenazine-1-carboxylic acid - Wikidata [wikidata.org]

4. Antagonistic Activity and Mode of Action of Phenazine-1-Carboxylic Acid, Produced by
Marine Bacterium Pseudomonas aeruginosa PA31x, Against Vibrio anguillarum In vitro and
in a Zebrafish In vivo Model - PMC [pmc.ncbi.nlm.nih.gov]

5. Frontiers | Antagonistic Activity and Mode of Action of Phenazine-1-Carboxylic Acid,
Produced by Marine Bacterium Pseudomonas aeruginosa PA31x, Against Vibrio anguillarum
In vitro and in a Zebrafish In vivo Model [frontiersin.org]

To cite this document: BenchChem. [1-Phenazinecarboxylic Acid: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122993#1-phenazinecarboxylic-acid-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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